Cas no 1245031-62-2 (Ethyl 5-bromo-3-phenyl-1,2-oxazole-4-carboxylate)

• Product Name: Ethyl 5-bromo-3-phenyl-1,2-oxazole-4-carboxylate
• CAS No: 1245031-62-2
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• MDL: MFCD17179832
• CID: 4690940
• Update Time: 2023-08-15

Ethyl 5-bromo-3-phenyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-phenylisoxazole-4-carboxylate
• Ethyl 5-bromo-3-phenyl-1,2-oxazole-4-carboxylate

• MDL： MFCD17179832
• Inchi： 1S/C12H10BrNO3/c1-2-16-12(15)9-10(14-17-11(9)13)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： YMOGMQHAGZOKOZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C(C2C=CC=CC=2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Topological Polar Surface Area: 52.3